Cas no 61988-37-2 (4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine)

• Product Name: 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine
• CAS No: 61988-37-2
• MF: C₈H₈F₄N₂O
• MW: 224.155535697937
• CID: 520405
• Update Time: 2026-04-29

4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-(1,1,2,2-tetrafluoroethoxy)-
• 4-(1,1,2,2-tetrafluoroethoxy)-3-benzenediamine
• 4-(1,1,2,2-TETRAFLUORO-ETHOXY)-BENZENE-1,3-DIAMINE
• 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine
• 4-(1,1,2,2-Tetrafluoroethoxy)-1,3-benzenediamine
• AC1LEJL1
• AC1Q4KKT
• BRN 2848672
• CTK5B4128

• Inchi： InChI=1S/C8H8F4N2O/c9-7(10)8(11,12)15-6-2-1-4(13)3-5(6)14/h1-3,7H,13-14H2
• InChI Key： GZBDTUVDCDMCDU-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1N)N)OC(C(F)F)(F)F

Computed Properties

• Exact Mass: 224.05734
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 61.27

Additional information on 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine

Comprehensive Overview of 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine (CAS No. 61988-37-2)

4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine (CAS No. 61988-37-2) is a fluorinated aromatic diamine compound with significant applications in advanced material science and specialty chemistry. Its unique molecular structure, featuring a tetrafluoroethoxy substituent, imparts exceptional thermal stability, chemical resistance, and solubility properties, making it a sought-after intermediate in high-performance polymer synthesis, such as polyimides and epoxy resins. The compound's benzene-1,3-diamine core further enhances its reactivity, enabling precise modifications for tailored industrial applications.

In recent years, the demand for fluorinated compounds like 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine has surged due to their role in next-generation electronics, aerospace coatings, and renewable energy technologies. Researchers and manufacturers frequently search for "fluorinated diamine synthesis," "high-temperature resistant polymers," or "CAS 61988-37-2 applications" to explore its potential. The compound's compatibility with green chemistry principles also aligns with the growing emphasis on sustainable material development, addressing queries such as "eco-friendly fluorinated additives" and "biodegradable polymer precursors."

The synthesis of 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine involves multi-step organic reactions, including nucleophilic aromatic substitution and reduction processes. Its tetrafluoroethoxy group contributes to low surface energy, a property highly valued in water-repellent coatings and anti-fouling materials. Analytical techniques like NMR, HPLC, and mass spectrometry are critical for verifying its purity, as even minor impurities can affect downstream performance in applications like "flexible printed circuits" or "optical adhesives."

From a commercial perspective, CAS No. 61988-37-2 is often compared to non-fluorinated analogs due to its cost-performance balance. Industry forums frequently discuss "alternatives to perfluorinated compounds" and "thermal stability vs. cost trade-offs," highlighting the compound's niche yet expanding market. Regulatory compliance, particularly regarding fluorochemical environmental persistence, remains a key consideration, driving research into "degradable fluorinated linkers" and "PFAS-free substitutes."

Innovative applications of 4-(1,1,2,2-tetrafluoroethoxy)benzene-1,3-diamine extend to biomedical engineering, where its derivatization enables biocompatible polymer networks for drug delivery systems. The compound's ability to enhance UV resistance also makes it relevant to "photostable agricultural films" and "LED encapsulation materials," addressing sustainability challenges in agriculture and electronics. Patent analyses reveal a steady increase in filings related to its use in "high-refractive-index polymers" and "corrosion-resistant composites," underscoring its cross-industry versatility.

Future research directions for CAS 61988-37-2 may focus on optimizing its synthetic routes to reduce energy consumption and waste generation, responding to the "green chemistry metrics" trend. Collaborative studies between academia and industry continue to explore its potential in "smart coatings" and "energy storage materials," leveraging its fluorine-driven electrochemical stability. As material science evolves, this compound is poised to remain a critical enabler of technologies balancing performance with environmental responsibility.